molecular formula C16H21N3O4S2 B6538250 N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide CAS No. 1021214-83-4

N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide

Cat. No.: B6538250
CAS No.: 1021214-83-4
M. Wt: 383.5 g/mol
InChI Key: MYRHSOJCBMLVET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide (EBTPC) is a novel chemical compound that has recently been discovered and is currently under investigation for its potential applications in scientific research. EBTPC is a cyclic sulfonamide derivative that belongs to the family of benzothiazoles. It is a colorless, crystalline solid that is soluble in water, ethanol, and other organic solvents.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide has been studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of neurotransmitter levels in the brain. This makes this compound a promising target for the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential as a ligand for metal complexes, which could be used for the development of new catalysts for organic synthesis.

Mechanism of Action

The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide is still under investigation. It is thought that this compound binds to the active site of AChE, preventing the enzyme from breaking down acetylcholine, a neurotransmitter that is involved in the regulation of nerve impulses in the brain. This leads to an increase in the levels of acetylcholine, which is thought to be responsible for the therapeutic effects of this compound.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to be a potent inhibitor of AChE, which is involved in the regulation of neurotransmitter levels in the brain. This inhibition of AChE is thought to be responsible for the therapeutic effects of this compound. In addition, this compound has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide in laboratory experiments include its relative ease of synthesis and its potent inhibition of AChE. However, there are some limitations to its use in laboratory experiments. For example, the compound is not very stable and is prone to hydrolysis in aqueous media. Furthermore, the compound is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential applications of N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide are still being explored. Future research could focus on further elucidating the mechanism of action of this compound and exploring its potential as a ligand for metal complexes. In addition, further research could be conducted on the biochemical and physiological effects of this compound and its potential for use in the treatment of neurological disorders. Furthermore, future research could focus on improving the stability of this compound and developing new synthesis methods for the compound.

Synthesis Methods

The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide is relatively straightforward and involves the reaction of the corresponding benzothiazole with 1-methanesulfonylpiperidine-4-carboxylic acid in the presence of ethoxy. The reaction is carried out in anhydrous conditions and yields the desired product in good yields.

Properties

IUPAC Name

N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methylsulfonylpiperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3O4S2/c1-3-23-12-4-5-13-14(10-12)24-16(17-13)18-15(20)11-6-8-19(9-7-11)25(2,21)22/h4-5,10-11H,3,6-9H2,1-2H3,(H,17,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MYRHSOJCBMLVET-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3CCN(CC3)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.